1-(3-Chlorophenyl)-3-pyridin-4-ylurea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3-chlorophenyl)-3-pyridin-4-ylurea is a member of ureas.
Scientific Research Applications
Biocatalytic Synthesis
Chen et al. (2021) focused on synthesizing S-(4-chlorophenyl)-(pyridin-2-yl) methanol (S-CPMA) using recombinant E. coli in a water-cyclohexane system, achieving significant efficiency improvements in a biphasic microreaction system. This method offers an eco-friendly, efficient, and economically viable approach to synthesizing related compounds (Chen et al., 2021).
Chiral Intermediate Production
Ni et al. (2012) explored the production of (S)-(4-Chlorophenyl)-(pyridin-2-yl)methanol [(S)-CPMA], a chiral intermediate of the anti-allergic drug Betahistine. They isolated carbonyl reductase-producing microorganisms from soil samples for stereoselective reduction, demonstrating the potential of microbial biotransformation in pharmaceutical synthesis (Ni, Zhou, & Sun, 2012).
Synthesis and Molecular Docking Study
Katariya et al. (2021) conducted a study on the synthesis of new 1,3-oxazole clubbed pyridyl-pyrazolines, exhibiting significant anticancer and antimicrobial properties. This research highlights the therapeutic potential of such compounds in combating diseases (Katariya, Vennapu, & Shah, 2021).
Electrooptic Properties
Shkir et al. (2018) assessed the electrooptic properties of a chalcone derivative, finding it potentially useful in optoelectronic device fabrications. Their computational approach revealed significant insights into the molecule's properties, including second and third harmonic generation studies (Shkir et al., 2018).
Molecular Reporters
Rurack and Bricks (2001) studied the potential of certain derivatives as molecular reporters for multimodal signaling, highlighting the utility of such compounds in detecting various chemical analytes (Rurack & Bricks, 2001).
Antimicrobial and Antiinflammatory Agents
Ravula et al. (2016) synthesized novel pyrazoline derivatives and evaluated their antiinflammatory and antibacterial activities. The study suggested these compounds could be beneficial as molecular templates for such activities (Ravula, Babu, Manich, Rika, Chary, & Ch, 2016).
Properties
Molecular Formula |
C12H10ClN3O |
---|---|
Molecular Weight |
247.68 g/mol |
IUPAC Name |
1-(3-chlorophenyl)-3-pyridin-4-ylurea |
InChI |
InChI=1S/C12H10ClN3O/c13-9-2-1-3-11(8-9)16-12(17)15-10-4-6-14-7-5-10/h1-8H,(H2,14,15,16,17) |
InChI Key |
QGFXRTDUZHCUGA-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC(=C1)Cl)NC(=O)NC2=CC=NC=C2 |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)NC(=O)NC2=CC=NC=C2 |
solubility |
35.9 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.